Cas no 2137778-41-5 (tert-butyl N-[2-(3,5-dibromophenyl)piperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[2-(3,5-dibromophenyl)piperidin-4-yl]carbamate
• CAS No: 2137778-41-5
• MF: C₁₆H₂₂Br₂N₂O₂
• MW: 434.166082859039
• CID: 6232008
• PubChem ID: 165949499
• Update Time: 2025-10-22

tert-butyl N-[2-(3,5-dibromophenyl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(3,5-dibromophenyl)piperidin-4-yl]carbamate
• EN300-704974
• 2137778-41-5

• Inchi： 1S/C16H22Br2N2O2/c1-16(2,3)22-15(21)20-13-4-5-19-14(9-13)10-6-11(17)8-12(18)7-10/h6-8,13-14,19H,4-5,9H2,1-3H3,(H,20,21)
• InChI Key： ATOZDHYUBPOHHU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1CC(CCN1)NC(=O)OC(C)(C)C)Br

Computed Properties

• Exact Mass: 434.00275g/mol
• Monoisotopic Mass: 432.00480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[2-(3,5-dibromophenyl)piperidin-4-yl]carbamate

Comprehensive Overview of tert-butyl N-[2-(3,5-dibromophenyl)piperidin-4-yl]carbamate (CAS No. 2137778-41-5)

The compound tert-butyl N-[2-(3,5-dibromophenyl)piperidin-4-yl]carbamate (CAS No. 2137778-41-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique structural features, including a 3,5-dibromophenyl group and a tert-butyl carbamate moiety. These functional groups contribute to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for piperidine-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in tert-butyl N-[2-(3,5-dibromophenyl)piperidin-4-yl]carbamate for its potential role in modulating neurotransmitter receptors. This aligns with current trends in addressing neurological disorders, such as Alzheimer's disease and Parkinson's disease, which are among the most searched topics in biomedical research.

The synthesis of tert-butyl N-[2-(3,5-dibromophenyl)piperidin-4-yl]carbamate involves multi-step organic reactions, including Boc protection and aryl bromination. These methods are widely discussed in academic forums and patent literature, reflecting the compound's relevance in process chemistry. Its high purity and stability under controlled conditions make it a valuable intermediate for further derivatization.

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Another area of interest is the compound's potential in catalysis and material science. The 3,5-dibromophenyl group can serve as a ligand precursor in transition metal complexes, which are pivotal in homogeneous catalysis. This application is particularly relevant given the growing focus on sustainable chemistry and green synthesis.

In summary, tert-butyl N-[2-(3,5-dibromophenyl)piperidin-4-yl]carbamate (CAS No. 2137778-41-5) represents a promising candidate for diverse scientific applications. Its structural complexity and functional adaptability position it at the forefront of innovative research, meeting the demands of both academia and industry.